Cas no 860771-95-5 (Methyl 2-(3-bromophenyl)-2-hydroxyacetate)

Methyl 2-(3-bromophenyl)-2-hydroxyacetate is a brominated aromatic ester with a hydroxyl functional group, making it a versatile intermediate in organic synthesis. Its key structural features—the bromine substituent and the β-hydroxy ester moiety—enable its use in cross-coupling reactions, such as Suzuki or Heck couplings, as well as in the synthesis of chiral building blocks for pharmaceuticals and fine chemicals. The compound’s reactivity allows for further functionalization, while the ester group enhances solubility in organic solvents. It is particularly valuable in medicinal chemistry for constructing complex molecules due to its balanced steric and electronic properties. Proper handling under inert conditions is recommended to preserve stability.

Methyl 2-(3-bromophenyl)-2-hydroxyacetate structure

860771-95-5 structure

Product Name:Methyl 2-(3-bromophenyl)-2-hydroxyacetate

CAS No:860771-95-5

MF:C₉H₉BrO₃

MW:245.069962263107

CID:4717769

PubChem ID:12176624

Update Time:2025-06-23

Methyl 2-(3-bromophenyl)-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

- methyl 2-(3-bromophenyl)-2-hydroxyacetate
- SCHEMBL1525657
- EN300-1914115
- G73622
- AKOS011494195
- CS-0301820
- 860771-95-5
- Methyl 2-(3-bromophenyl)-2-hydroxyacetate
- Inchi： 1S/C9H9BrO3/c1-13-9(12)8(11)6-3-2-4-7(10)5-6/h2-5,8,11H,1H3
- InChI Key： CYNXNJIDHSYRQP-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(=C1)C(C(=O)OC)O

Computed Properties

Exact Mass: 243.97351g/mol
Monoisotopic Mass: 243.97351g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 184
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 46.5
XLogP3: 1.8

Methyl 2-(3-bromophenyl)-2-hydroxyacetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M297123-10mg	Methyl 2-(3-Bromophenyl)-2-hydroxyacetate	860771-95-5		10mg	$ 50.00	2022-06-04
TRC	M297123-50mg	Methyl 2-(3-Bromophenyl)-2-hydroxyacetate	860771-95-5		50mg	$ 135.00	2022-06-04
TRC	M297123-100mg	Methyl 2-(3-Bromophenyl)-2-hydroxyacetate	860771-95-5		100mg	$ 230.00	2022-06-04
Enamine	EN300-1914115-0.05g	methyl 2-(3-bromophenyl)-2-hydroxyacetate	860771-95-5	95%	0.05g	$162.0	2023-09-17
Enamine	EN300-1914115-0.1g	methyl 2-(3-bromophenyl)-2-hydroxyacetate	860771-95-5	95%	0.1g	$241.0	2023-09-17
Enamine	EN300-1914115-0.25g	methyl 2-(3-bromophenyl)-2-hydroxyacetate	860771-95-5	95%	0.25g	$347.0	2023-09-17
Enamine	EN300-1914115-0.5g	methyl 2-(3-bromophenyl)-2-hydroxyacetate	860771-95-5	95%	0.5g	$546.0	2023-09-17
Enamine	EN300-1914115-1.0g	methyl 2-(3-bromophenyl)-2-hydroxyacetate	860771-95-5	95%	1g	$699.0	2023-06-02
Enamine	EN300-1914115-2.5g	methyl 2-(3-bromophenyl)-2-hydroxyacetate	860771-95-5	95%	2.5g	$1370.0	2023-09-17
Enamine	EN300-1914115-5.0g	methyl 2-(3-bromophenyl)-2-hydroxyacetate	860771-95-5	95%	5g	$2028.0	2023-06-02